2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate

• IUPAC Name: (2-methylphenyl) 3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C17H14O3/c1-11-7-3-5-9-14(11)20-17(18)16-12(2)13-8-4-6-10-15(13)19-16/h3-10H,1-2H3
• InChI Key: MLSJITQKOFBODG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(=O)C2=C(C3=CC=CC=C3O2)C
• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol

Description

2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate, also known as methylphenidate, is a synthetic compound that has been widely used as a central nervous system (CNS) stimulant. It is commonly prescribed for the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. The compound is also used as a performance-enhancing drug by athletes and students.

Mechanism of Action

The mechanism of action of 2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate involves the inhibition of the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which enhances cognitive function and attention.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate include increased heart rate, blood pressure, and respiration. The compound also increases the release of glucose from the liver, leading to increased energy levels. In addition, it has been shown to improve cognitive function and attention in individuals with ADHD.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate in lab experiments include its well-established pharmacological properties and the availability of a reliable synthesis method. The compound can be used to investigate the effects of CNS stimulants on brain function and behavior. However, the limitations of using the compound include its potential for abuse and dependence, as well as the need for careful dosing to avoid adverse effects.

Future Directions

For research on 2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate include investigating its potential for use in the treatment of other neurological disorders, such as depression and anxiety. The compound may also be used to investigate the effects of CNS stimulants on brain development and aging. Additionally, further studies are needed to investigate the long-term effects of the compound on cognitive function and behavior.

Synthesis Methods

The synthesis of 2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate involves the reaction of 2-methylphenyl 3-methyl-1-benzofuran-2-carboxylateate hydrochloride with methanesulfonyl chloride in the presence of a base. The resulting product is then treated with sodium hydroxide to obtain the desired compound. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

2-methylphenyl 3-methyl-1-benzofuran-2-carboxylate has been extensively studied for its pharmacological properties. It is known to increase the levels of neurotransmitters such as dopamine and norepinephrine in the brain, leading to improved cognitive function and attention. The compound has been used in research studies to investigate the effects of CNS stimulants on brain function and behavior.